N,N-Bis(2-hydroxyethyl)dodecanamide
N,N-Bis(2-hydroxyethyl)dodecanamide
N,N-bis(2-hydroxyethyl)dodecanamide is a fatty amide.
Lauric acid diethanolamine condensate (1/1) is an off-white waxy solid. (NTP, 1992)
Lauroyl diethanolamide, also known as lauramide dea or clindrol, belongs to the class of organic compounds known as n-acyl amines. N-acyl amines are compounds containing a fatty acid moiety linked to an amine group through an ester linkage. Thus, lauroyl diethanolamide is considered to be a fatty amide lipid molecule. Lauroyl diethanolamide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Lauroyl diethanolamide has been primarily detected in urine. Within the cell, lauroyl diethanolamide is primarily located in the membrane (predicted from logP) and cytoplasm.
Lauric acid diethanolamine condensate (1/1) is an off-white waxy solid. (NTP, 1992)
Lauroyl diethanolamide, also known as lauramide dea or clindrol, belongs to the class of organic compounds known as n-acyl amines. N-acyl amines are compounds containing a fatty acid moiety linked to an amine group through an ester linkage. Thus, lauroyl diethanolamide is considered to be a fatty amide lipid molecule. Lauroyl diethanolamide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Lauroyl diethanolamide has been primarily detected in urine. Within the cell, lauroyl diethanolamide is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
120-40-1
VCID:
VC0085886
InChI:
InChI=1S/C16H33NO3/c1-2-3-4-5-6-7-8-9-10-11-16(20)17(12-14-18)13-15-19/h18-19H,2-15H2,1H3
SMILES:
CCCCCCCCCCCC(=O)N(CCO)CCO
Molecular Formula:
C16H33NO3
Molecular Weight:
287.44 g/mol
N,N-Bis(2-hydroxyethyl)dodecanamide
CAS No.: 120-40-1
Main Products
VCID: VC0085886
Molecular Formula: C16H33NO3
Molecular Weight: 287.44 g/mol
| CAS No. | 120-40-1 |
|---|---|
| Product Name | N,N-Bis(2-hydroxyethyl)dodecanamide |
| Molecular Formula | C16H33NO3 |
| Molecular Weight | 287.44 g/mol |
| IUPAC Name | N,N-bis(2-hydroxyethyl)dodecanamide |
| Standard InChI | InChI=1S/C16H33NO3/c1-2-3-4-5-6-7-8-9-10-11-16(20)17(12-14-18)13-15-19/h18-19H,2-15H2,1H3 |
| Standard InChIKey | AOMUHOFOVNGZAN-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCC(=O)N(CCO)CCO |
| Canonical SMILES | CCCCCCCCCCCC(=O)N(CCO)CCO |
| Boiling Point | 462 to 471 °F at 760 mm Hg (NTP, 1992) |
| Colorform | Wax Amber liquid |
| Density | Approximately 8.1 lb/gal |
| Melting Point | 108 to 117 °F (NTP, 1992) 38.7 °C |
| Physical Description | Lauric acid diethanolamine condensate (1/1) is an off-white waxy solid. (NTP, 1992) Liquid; OtherSolid |
| Description | N,N-bis(2-hydroxyethyl)dodecanamide is a fatty amide. Lauric acid diethanolamine condensate (1/1) is an off-white waxy solid. (NTP, 1992) Lauroyl diethanolamide, also known as lauramide dea or clindrol, belongs to the class of organic compounds known as n-acyl amines. N-acyl amines are compounds containing a fatty acid moiety linked to an amine group through an ester linkage. Thus, lauroyl diethanolamide is considered to be a fatty amide lipid molecule. Lauroyl diethanolamide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Lauroyl diethanolamide has been primarily detected in urine. Within the cell, lauroyl diethanolamide is primarily located in the membrane (predicted from logP) and cytoplasm. |
| Solubility | less than 1 mg/mL at 75° F (NTP, 1992) Sol in lower alcohols, propylene glycol, polyethylene glycols, insoluble in water. |
| Synonyms | lauramide DEA lauramide diethanolamine lauric acid diethanolamide |
| PubChem Compound | 8430 |
| Last Modified | Nov 11 2021 |
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